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Compound of Interest

Compound Name:
2-Nitro-4-(trifluoromethyl)benzoic

acid

Cat. No.: B142237 Get Quote

Essential Safety and Handling Guide for 2-Nitro-
4-(trifluoromethyl)benzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Nitro-4-(trifluoromethyl)benzoic acid. Adherence to these

guidelines is critical for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Physicochemical
Properties
2-Nitro-4-(trifluoromethyl)benzoic acid is classified as a hazardous substance that can

cause skin irritation, serious eye irritation, and respiratory irritation.[1] It is a solid, off-white to

pale yellow powder.[2] A summary of its key physicochemical properties is provided below.
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Property Value

CAS Number 320-94-5[2]

Molecular Formula C₈H₄F₃NO₄[1]

Molecular Weight 235.12 g/mol [1]

Appearance Off-White to Pale Yellow Solid[2]

Melting Point 134-138 °C[2]

Signal Word Warning

Hazard Classifications Skin Irritant 2, Eye Irritant 2, STOT SE 3

Hazard Statements

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure to 2-Nitro-4-
(trifluoromethyl)benzoic acid. The following table outlines the recommended PPE for routine

handling of small quantities.
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Body Part Protection
Specifications and Best
Practices

Hands Chemical-resistant gloves

Double gloving is

recommended. Use a thicker,

chemical-resistant outer glove

over a thinner disposable inner

glove. Butyl rubber or Viton™

gloves are recommended for

extended contact with

halogenated nitro compounds.

[3][4] Nitrile gloves may be

suitable for short-duration

tasks, but breakthrough times

are not established. Always

inspect gloves for integrity

before use and change them

immediately upon

contamination.

Eyes/Face
Safety Goggles and Face

Shield

Chemical safety goggles that

meet OSHA 29 CFR 1910.133

or European Standard EN166

standards are mandatory. A

face shield should be worn in

addition to goggles when there

is a significant risk of splashing

or dust generation.

Respiratory N95 Dust Mask or Respirator

For any procedure that may

generate dust, a

NIOSH/MSHA-approved N95

dust mask or a higher-level

respirator should be used. All

handling of the solid should be

performed within a certified

chemical fume hood to

minimize inhalation exposure.
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Body Laboratory Coat

A full-length laboratory coat

should be worn and buttoned.

For tasks with a higher risk of

splashes or significant dust, a

chemical-resistant apron

should be worn over the lab

coat.

Operational Plan: Step-by-Step Handling Protocol
Following a systematic workflow is essential for minimizing the risks associated with handling

2-Nitro-4-(trifluoromethyl)benzoic acid.

Preparation and Engineering Controls
Ventilation: Always handle this chemical within a certified chemical fume hood to control

airborne dust and potential vapors.[5]

Emergency Equipment: Ensure that a calibrated eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.

PPE Inspection: Before starting any work, thoroughly inspect all PPE for any signs of

damage or degradation. Do not use compromised equipment.

Work Area Preparation: Cover the work surface with absorbent, disposable bench paper to

contain any potential spills.[6]

Weighing and Handling Procedure
Minimize Dust: Handle the solid gently to avoid generating dust. Use a scoop or spatula for

transfers.

Weighing: If possible, weigh the compound directly into the reaction vessel or a tared, sealed

container within the fume hood. If an external balance is used, pre-tared, sealed containers

should be used to transport the chemical to and from the balance to prevent contamination

of the balance and surrounding area.[6]
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Transfers: When transferring the powder, work as close to the receiving container as

possible to minimize the chance of spills.[6]

Container Management: Keep the primary container of 2-Nitro-4-(trifluoromethyl)benzoic
acid tightly sealed when not in use.

Post-Handling Procedures
Decontamination: Wipe down the work surface and any equipment used with a damp paper

towel to remove any residual dust. Dispose of the paper towel as hazardous waste.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling is complete and before leaving the work area. Do not eat, drink, or smoke in the

work area.
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Caption: Workflow for handling 2-Nitro-4-(trifluoromethyl)benzoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b142237?utm_src=pdf-body-img
https://www.benchchem.com/product/b142237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management Plan
In the event of a spill, immediate and appropriate action is crucial.

Evacuation and Notification: Alert personnel in the immediate vicinity of the spill. If the spill is

large or in a poorly ventilated area, evacuate the laboratory and notify the appropriate safety

personnel.

Spill Control (for small, manageable spills):

Ensure you are wearing the appropriate PPE as outlined above.

Gently cover the spill with a damp paper towel or absorbent pad to avoid generating dust.

[2]

For larger powder spills, cover with an inert absorbent material like vermiculite or sand,

starting from the edges and working inwards.[7]

Carefully scoop the absorbed material into a labeled, sealable container for hazardous

waste.[8]

Clean the spill area with soap and water, and dispose of all cleaning materials as

hazardous waste.[2]

Disposal Plan
2-Nitro-4-(trifluoromethyl)benzoic acid is a halogenated organic compound and must be

disposed of as hazardous waste.[7][9]

Waste Segregation:

Collect all solid waste contaminated with 2-Nitro-4-(trifluoromethyl)benzoic acid (e.g.,

weighing paper, contaminated gloves, absorbent pads) in a dedicated, sealed container.

This waste stream must be kept separate from non-halogenated organic waste to facilitate

proper disposal and minimize costs.[9][10][11]

Container Labeling:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7215186.htm
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7215186.htm
https://www.benchchem.com/product/b142237?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.microfab.auckland.ac.nz/protocols/cleanroom-waste-disposal-protocol/
https://www.benchchem.com/product/b142237?utm_src=pdf-body
https://www.microfab.auckland.ac.nz/protocols/cleanroom-waste-disposal-protocol/
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All waste containers must be clearly labeled with the full chemical name, "2-Nitro-4-
(trifluoromethyl)benzoic acid," and appropriate hazard warnings (e.g., "Irritant,"

"Hazardous Waste").[10]

The label should also include the date of accumulation and the name of the generating

researcher or lab.

Disposal Procedure:

Dispose of the sealed hazardous waste container through your institution's designated

hazardous waste management program.

Do not dispose of this chemical down the drain or in the regular trash.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.
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Caption: Disposal plan for 2-Nitro-4-(trifluoromethyl)benzoic acid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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